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Compound of Interest

Compound Name: Nuezhenidic acid

Cat. No.: B10817868

CAS Number: 183238-67-7 Molecular Formula: C17H24014

This technical guide provides an in-depth overview of Nuezhenidic acid, an iridoid glycoside
with noteworthy anti-inflammatory and antiviral activities. This document is intended for
researchers, scientists, and professionals in the field of drug development, offering a
compilation of its chemical properties, biological activities, and underlying mechanisms of
action.

Physicochemical and Quantitative Data

Nuezhenidic acid is a complex natural product with the following key characteristics:

Property Value Source
CAS Number 183238-67-7 [1]
Molecular Formula C17H24014 [1]
Molecular Weight 452.36 g/mol [2]

Water: 9.09 mg/mL (20.09 mM)
- (Sonication recommended),
Solubility [3]
DMSO: 45 mg/mL (99.48 mM)

(Sonication recommended)
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At present, specific quantitative data on the biological activity of Nuezhenidic acid, such as
half-maximal inhibitory concentration (ICso) for its anti-inflammatory and antiviral effects, or
minimum inhibitory concentration (MIC) for antibacterial properties, are not readily available in
the public domain. Further research is required to establish these critical parameters.

Anti-inflammatory Activity and Signaling Pathway

Nuezhenidic acid, also referred to as Nuezhenide, has demonstrated significant anti-
inflammatory properties. The primary mechanism of this activity is through the inhibition of the
Nuclear Factor-kappa B (NF-kB) signaling pathway.

In response to pro-inflammatory stimuli such as lipopolysaccharide (LPS), the NF-kB pathway
is activated, leading to the transcription of various inflammatory mediators. Nuezhenide has
been shown to intervene in this cascade.
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Caption: NF-kB Signaling Pathway Inhibition by Nuezhenidic Acid.

Antiviral Activity

Nuezhenidic acid has been identified as an inhibitor of the influenza A virus.[3][4] The precise
mechanism of this antiviral action is an area of ongoing research.

Experimental Protocols

Detailed experimental protocols for the synthesis, extraction, and biological evaluation of
Nuezhenidic acid are not extensively documented in publicly accessible literature. However,
based on the reported anti-inflammatory studies of Nuezhenide, the following general
methodologies are applicable.

In Vitro Anti-inflammatory Assay (General Protocol)

This protocol outlines a typical workflow for assessing the anti-inflammatory effects of a
compound like Nuezhenidic acid in a cell-based model.

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b10817868?utm_src=pdf-body-img
https://www.benchchem.com/product/b10817868?utm_src=pdf-body
https://www.benchchem.com/product/b10817868?utm_src=pdf-body
https://www.targetmol.com/compound/nuezhenidic%20acid
https://www.medchemexpress.com/nuezhenidic-acid.html
https://www.benchchem.com/product/b10817868?utm_src=pdf-body
https://www.benchchem.com/product/b10817868?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10817868?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Culture RAW264.7
Macrophages

:

Pre-treat cells with
Nuezhenidic Acid

Stimulate with LPS
(e.g., 1 ug/mL)

Incubate for a
defined period (e.g., 24h)

VAR

Collect Cell
Supernatant

Prepare Cell Lysates

ELISA for Cytokines Western Blot for Immunofluorescence for
(TNF-a, IL-6) NF-kB pathway proteins NF-kB p65 translocation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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